![molecular formula C27H30N2O2 B4076466 1-(diphenylmethyl)-4-(4-phenoxybutanoyl)piperazine](/img/structure/B4076466.png)
1-(diphenylmethyl)-4-(4-phenoxybutanoyl)piperazine
Overview
Description
1-(diphenylmethyl)-4-(4-phenoxybutanoyl)piperazine is a compound that has gained significant attention in the field of scientific research due to its potential as a pharmacological agent. This compound is a piperazine derivative that has shown promising results in various studies, making it a subject of interest for researchers across different fields.
Mechanism of Action
The mechanism of action of 1-(diphenylmethyl)-4-(4-phenoxybutanoyl)piperazine is not fully understood. However, studies have suggested that the compound may act by inhibiting the production of inflammatory cytokines, reducing oxidative stress, and modulating the activity of various enzymes and receptors.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. These include the reduction of inflammation, the inhibition of tumor growth, and the protection of neurons from damage.
Advantages and Limitations for Lab Experiments
One of the primary advantages of using 1-(diphenylmethyl)-4-(4-phenoxybutanoyl)piperazine in lab experiments is its potential as a pharmacological agent. This compound has shown promising results in various studies, making it a subject of interest for researchers across different fields. However, one of the limitations of using this compound in lab experiments is its limited availability, which can make it difficult to conduct large-scale studies.
Future Directions
There are many potential future directions for research on 1-(diphenylmethyl)-4-(4-phenoxybutanoyl)piperazine. These include further studies on its mechanism of action, its potential use as a therapeutic agent for various diseases, and the development of more efficient synthesis methods for the compound. Additionally, there is a need for more studies on the safety and toxicity of this compound to determine its potential use in clinical settings.
Conclusion:
This compound is a compound that has shown promising results in various scientific research applications. While more research is needed to fully understand its potential as a pharmacological agent, the compound's biochemical and physiological effects make it a subject of interest for researchers across different fields. The development of more efficient synthesis methods and further studies on the compound's mechanism of action and safety will pave the way for its potential use in clinical settings.
Scientific Research Applications
1-(diphenylmethyl)-4-(4-phenoxybutanoyl)piperazine has been studied for its potential use in various scientific research applications. One of the primary areas of research has been its use as a pharmacological agent. Studies have shown that this compound has potential as an anti-inflammatory, anti-tumor, and neuroprotective agent.
properties
IUPAC Name |
1-(4-benzhydrylpiperazin-1-yl)-4-phenoxybutan-1-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H30N2O2/c30-26(17-10-22-31-25-15-8-3-9-16-25)28-18-20-29(21-19-28)27(23-11-4-1-5-12-23)24-13-6-2-7-14-24/h1-9,11-16,27H,10,17-22H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AHHAIGPXRJMSJL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C(C2=CC=CC=C2)C3=CC=CC=C3)C(=O)CCCOC4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H30N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
414.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.